Cas no 102137-46-2 (4-[(pyridin-2-yl)methoxy]aniline)

• Product Name: 4-[(pyridin-2-yl)methoxy]aniline
• CAS No: 102137-46-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD04971040
• CID: 1028135
• PubChem ID: 10442773
• Update Time: 2025-08-02

4-[(pyridin-2-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-ylmethoxy)aniline
• 2-[(4-Aminophenoxy)methyl]pyridine
• 4-(Pyridin-2-ylmethoxy)-phenylamine
• 4-(pyridin-2-ylmethoxy)aniline(SALTDATA: FREE)
• Albb-005559
• 4-(2-pyridylmethoxy)aniline
• 4-(Pyridine-2ylMethoxy)aniline
• [4-(2-pyridylmethoxy)phenyl]amine
• 4-[(pyridin-2-yl)methoxy]aniline
• 102137-46-2
• SCHEMBL3571325
• EP94VFP2ZG
• CGWMMQFGQVDRII-UHFFFAOYSA-N
• AKOS000130518
• 4-(pyrid-2-ylmethoxy)aniline
• A1794
• CS-0155840
• [4-(pyridin-2-ylmethoxy)phenyl]amine, AldrichCPR
• (4-((Pyridin-2-yl)methoxy)phenyl)amine
• [4-[(Pyridin-2-yl)methoxy]phenyl]amine
• [4-(pyridin-2-ylmethoxy)phenyl]amine
• AS-38897
• DTXSID20439959
• MFCD04971040
• 2-((4-Aminophenoxy)methyl)pyridine
• UNII-EP94VFP2ZG
• Benzenamine, 4-(2-pyridinylmethoxy)-
• EN300-204073
• DB-058767
• 4-(2-pyridinylmethoxy)phenylamine
• 4-(pyridin-2-ylmethoxy)benzenamine
• J-513838
• 4-(2-Pyridinylmethoxy)benzenamine
• 4-(2-PYRIDINYLMETHOXY)ANILINE
• STK349834

• MDL： MFCD04971040
• Inchi： 1S/C12H12N2O/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11/h1-8H,9,13H2
• InChI Key： CGWMMQFGQVDRII-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

4-[(pyridin-2-yl)methoxy]aniline Security Information

• HazardClass：IRRITANT